Cas no 2229447-66-7 (5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2229447-66-7
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6381851
• PubChem ID: 165685349
• Update Time: 2025-06-11

5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• 2229447-66-7
• EN300-1742922

• Inchi： 1S/C11H19N3S/c1-8-9(11(12)6-4-5-7-11)15-10(13-8)14(2)3/h4-7,12H2,1-3H3
• InChI Key： NOXLSCDJIUKCIQ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1(CCCC1)N

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Introduction to 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2229447-66-7)

5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, with the CAS number 2229447-66-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the aminocyclopentyl and trimethyl groups, make it an intriguing candidate for further investigation.

The thiazole ring is a fundamental component of many biologically active molecules, including antibiotics, antifungals, and antivirals. The introduction of the aminocyclopentyl group and the trimethyl substitutions in 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine enhances its potential for modulating various biological targets. Recent studies have highlighted the importance of these structural modifications in improving the pharmacological properties of thiazole derivatives.

In terms of its chemical structure, 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is characterized by a central thiazole ring with a substituted aminocyclopentyl group at the 5-position and trimethyl substitutions at the 2-position. The aminocyclopentyl group introduces additional complexity and flexibility to the molecule, which can influence its binding affinity and selectivity towards specific receptors or enzymes. The trimethyl substitutions contribute to the overall hydrophobicity and stability of the compound.

The synthesis of 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone to form the thiazole ring, followed by subsequent functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and reduced environmental impact.

The biological activity of 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine has been extensively studied in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an antiproliferative agent against certain cancer cell lines, making it a potential lead compound for further drug development.

In the context of drug discovery and development, 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine represents a valuable addition to the arsenal of thiazole-based compounds. Its unique structure and promising biological activities make it an attractive candidate for preclinical studies aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Ongoing research is focused on identifying potential therapeutic applications and developing strategies to enhance its bioavailability and efficacy.

The safety profile of 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is another critical aspect being investigated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further studies are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(1-aminocyclopentyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2229447-66-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable target for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in addressing unmet medical needs.